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This guide provides an objective comparison of the Water Accounting Model 2-layers
(WAM2layers), a widely used Eulerian atmospheric moisture tracking model, with a prominent
Lagrangian alternative. It focuses on the sensitivity of WAM2layers to key input parameters and
presents supporting experimental data to inform model selection and experimental design.

Introduction to WAM2layers and Atmospheric
Moisture Tracking

Atmospheric moisture tracking is a crucial technique for understanding the hydrological cycle,
including the sources and pathways of precipitation. WAM2layers is a computationally efficient
model that tracks atmospheric moisture by solving prognostic equations for tagged moisture in
a two-layer representation of the atmosphere.[1][2] It can be run in forward mode to determine
where evaporated moisture precipitates, or in backward mode to identify the evaporative
sources of precipitation.[1][2] The latest version, WAM2layers v3, includes performance
optimizations to handle high-resolution input data and improved user-friendliness.[1]

Alternative approaches, such as Lagrangian models like FLEXPART-WaterSip, track the
trajectories of individual air parcels backward or forward in time to determine moisture sources
and sinks. The fundamental difference between Eulerian (grid-based) and Lagrangian (parcel-
based) models can lead to different estimations of moisture contributions, particularly in regions
with complex topography.[3][4]
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Sensitivity of WAM2layers to Key Parameters

The performance and output of WAM2layers are sensitive to several key parameters, primarily
related to the spatial and temporal resolution of the input meteorological data and the definition
of the vertical layers. Understanding this sensitivity is critical for robust experimental design and
accurate interpretation of results. The WAM2layers documentation recommends a detailed
sensitivity study presented in a Master's thesis, the findings of which are summarized and
expanded upon here with data from other relevant studies.

Impact of Input Data Resolution

The resolution of the input data, both spatially and temporally, significantly influences the
moisture tracking results.

Key Findings:

o Higher resolution generally improves accuracy: Studies comparing WAM2layers with other
models have shown that increasing the spatial and temporal resolution of the forcing data
tends to reduce the discrepancies between different models.[3]

o Temporal resolution may be more critical than spatial resolution: For WAM2layers, prioritizing
a higher temporal resolution over spatial resolution is recommended for moisture tracking
over complex terrains like the Tibetan Plateau.[3]

» Precipitation bias reduction: Increasing the horizontal resolution of the input General
Circulation Model (GCM) data has been shown to improve precipitation simulations, which in
turn affects the accuracy of moisture source tracking.[5]

Quantitative Data Summary:
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Parameter Variation

Impact on Moisture
Contribution Source

Estimation

Increased from N96 to

Spatial Resolution _
N216 in MetUM GCM

Reduced precipitation
biases over the
Tibetan Plateau,
leading to a more

[5]
accurate
representation of local
versus remote

moisture sources.[5]

Not explicitly
Temporal Resolution quantified in available

literature

Higher temporal

resolution is

recommended to

better capture the

dynamics of moisture [3]
transport, especially in
regions with complex
atmospheric

circulation.[3]

Sensitivity to Vertical Layer Definition

WAM2layers simplifies the atmosphere into two layers. The definition of the boundary between

these layers is a critical parameter.

Default Setting:

e The default boundary is set at the interface between IFS (Integrated Forecasting System)

levels 111 and 112, which corresponds to approximately 812 hPa in a standard atmosphere.

[1] This is typically just above the atmospheric boundary layer.[1]

Impact of Variation:

e The one-layer version of the model was found to produce large errors in cases with strong

directional wind shear, highlighting the importance of the two-layer structure.[1]
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While specific quantitative data on the sensitivity to the precise height of the layer boundary
is not readily available in the reviewed literature, the initial development of the two-layer
model underscores its significance in accurately capturing vertical wind profiles and their
impact on moisture transport.

Comparison with Alternative Models: WAM2layers
vs. FLEXPART-WaterSip

FLEXPART-WaterSip is a widely used Lagrangian model that provides a contrasting approach
to WAM2layers.

Key Differences:

Model Type: WAM2layers is an Eulerian model, while FLEXPART is a Lagrangian model.[3]
[4]

Moisture Source Estimation: WAM2layers tends to estimate higher moisture contributions
from distant, westerly-dominated sources and lower contributions from local recycling
compared to FLEXPART-WaterSip.[3][4]

Alignment with Evaporation: WAM2layers shows a closer alignment of estimated moisture
sources with actual evaporation, particularly in source regions with complex land-sea
distributions.[3]

Computational Cost: While not explicitly quantified in the compared literature, Eulerian
models like WAM2layers are generally considered computationally less expensive than
Lagrangian models for global, long-term simulations.

Performance Comparison Summary:
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Feature
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(Lagrangian)

Key
Considerations

Moisture Source
Attribution

Higher contribution
from distant sources,
lower from local

recycling.[3][4]

Higher contribution
from local recycling

and nearby sources.

[3]4]

The choice of model
can significantly
impact the attribution
of precipitation

sources.

Accuracy in Complex

Higher temporal

May better capture

vertical moisture

Model selection

should consider the

Terrain resolution is crucial.[3]  transport in complex specific geography of

terrain. the study area.

Can be

Generally more . The scale of the
] o computationally ) ]
Computational efficient for large- ) ] ] research question will
o intensive, especially ) ]

Efficiency scale, long-term influence the choice of

studies.

for high-resolution,

global simulations.

model.

Evaporation Bias

Estimated moisture
sources align well with

actual evaporation.[3]

Can have biases in
evaporation estimates
that may require

correction.[3]

WAM2Z2layers may
have an advantage in
regions with
heterogeneous

surfaces.

Experimental Protocols

This section outlines a general methodology for conducting a sensitivity analysis of

WAM2layers parameters, based on the principles described in the referenced literature.

Objective: To quantify the impact of varying input data resolution and vertical layer definition on

the moisture source attribution of a specific precipitation event or region.

Methodology:

¢ Define a Baseline Experiment:
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o Select a historical precipitation event or a climatological period of interest.
o Define the geographical domain for the study.

o Run WAM2layers with a standard, well-documented set of parameters (e.g., ERA5
reanalysis data at a specific resolution, default vertical layer definition). This will serve as
the control run.

e Vary Input Data Resolution:

o Spatial Resolution: Obtain input meteorological data at different spatial resolutions (e.g.,
0.25°, 0.5°, 1.0°). Run WAM2layers for each resolution while keeping all other parameters
constant.

o Temporal Resolution: Obtain input data at different temporal frequencies (e.g., 1-hourly, 3-
hourly, 6-hourly). Run WAM2layers for each temporal resolution while keeping all other
parameters constant.

o Vary Vertical Layer Definition:

o Modify the pressure level that defines the boundary between the two vertical layers in
WAM2layers.

o Perform a series of runs with systematically varied boundary levels (e.g., shifting the
boundary up or down by a certain pressure interval).

o Data Analysis and Comparison:

o For each experimental run, calculate the moisture source contributions from predefined
source regions.

o Quantify the differences in moisture source attribution between each sensitivity run and
the baseline experiment. Express these differences as both absolute and relative changes.

o Analyze the spatial patterns of the differences to identify regions where the model is most
sensitive to parameter changes.
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o If available, compare the results to observational data or outputs from other models (e.qg.,

FLEXPART-WaterSip) to assess the realism of the simulations.

Visualizations
Logical Workflow for WAM2layers Sensitivity Analysis
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Caption: Workflow for WAM2layers sensitivity analysis.
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Caption: Influence of parameters on moisture source attribution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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